Cas no 223440-91-3 (Benzonitrile, 4,4',4''-(2,4,6-boroxintriyl)tris-)

• Product Name: Benzonitrile, 4,4',4''-(2,4,6-boroxintriyl)tris-
• CAS No: 223440-91-3
• MF: C₂₁H₁₂B₃N₃O₃
• MW: 386.771284103394
• CID: 1407725
• Update Time: 2024-08-15

Benzonitrile, 4,4',4''-(2,4,6-boroxintriyl)tris- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4,4',4''-(2,4,6-boroxintriyl)tris-

• Inchi： 1S/C21H12B3N3O3/c25-13-16-1-7-19(8-2-16)22-28-23(20-9-3-17(14-26)4-10-20)30-24(29-22)21-11-5-18(15-27)6-12-21/h1-12H
• InChI Key： UPXALCDDDYSSAA-UHFFFAOYSA-N
• SMILES： O1B(C2=CC=C(C=C2)C#N)OB(C2=CC=C(C=C2)C#N)OB1C1=CC=C(C=C1)C#N

Computed Properties

• Exact Mass: 384.12666

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 524.1±60.0 °C(Predicted)
• PSA: 99.06